Cas no 1131594-53-0 (Butyl 3-bromo-4-(dimethylamino)benzoate)

• Product Name: Butyl 3-bromo-4-(dimethylamino)benzoate
• CAS No: 1131594-53-0
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• CID: 1030438
• PubChem ID: 45072146
• Update Time: 2025-04-20

Butyl 3-bromo-4-(dimethylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Butyl 3-bromo-4-(dimethylamino)benzoate
• 1131594-53-0
• butyl3-bromo-4-(dimethylamino)benzoate
• AKOS015843193
• DB-369910
• SB82930
• DTXSID70662412

• Inchi： 1S/C13H18BrNO2/c1-4-5-8-17-13(16)10-6-7-12(15(2)3)11(14)9-10/h6-7,9H,4-5,8H2,1-3H3
• InChI Key： CZWIRUPNUWFGHY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCCCC)C=CC=1N(C)C

Computed Properties

• Exact Mass: 299.05209g/mol
• Monoisotopic Mass: 299.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.5Ų